Cas no 1209663-33-1 (1-(4-ethoxyphenyl)-3-3-(2-phenylmorpholin-4-yl)propylurea)

• Product Name: 1-(4-ethoxyphenyl)-3-3-(2-phenylmorpholin-4-yl)propylurea
• CAS No: 1209663-33-1
• MF: C₂₂H₂₉N₃O₃
• MW: 383.4839656353
• CID: 5841237
• PubChem ID: 45557994
• Update Time: 2025-06-07

1-(4-ethoxyphenyl)-3-3-(2-phenylmorpholin-4-yl)propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-3-3-(2-phenylmorpholin-4-yl)propylurea
• F5831-5680
• 1-(4-ethoxyphenyl)-3-(3-(2-phenylmorpholino)propyl)urea
• VU0522136-1
• 1-(4-ethoxyphenyl)-3-[3-(2-phenylmorpholin-4-yl)propyl]urea
• 1209663-33-1
• AKOS024520397

• Inchi： 1S/C22H29N3O3/c1-2-27-20-11-9-19(10-12-20)24-22(26)23-13-6-14-25-15-16-28-21(17-25)18-7-4-3-5-8-18/h3-5,7-12,21H,2,6,13-17H2,1H3,(H2,23,24,26)
• InChI Key： UBHUWXXFFSUINO-UHFFFAOYSA-N
• SMILES： O1CCN(CCCNC(NC2C=CC(=CC=2)OCC)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 383.221
• Monoisotopic Mass: 383.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 2.8

Additional information on 1-(4-ethoxyphenyl)-3-3-(2-phenylmorpholin-4-yl)propylurea

Professional Introduction to Compound with CAS No 1209663-33-1 and Product Name: 1-(4-ethoxyphenyl)-3-3-(2-phenylmorpholin-4-yl)propylurea

The compound with the CAS number 1209663-33-1 and the product name 1-(4-ethoxyphenyl)-3-3-(2-phenylmorpholin-4-yl)propylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and therapeutic exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that target various biological pathways. Among these, urea derivatives have emerged as a crucial class of molecules due to their versatility and efficacy in modulating biological processes. The compound in question, 1-(4-ethoxyphenyl)-3-3-(2-phenylmorpholin-4-yl)propylurea, is a derivative of urea that features an ethoxyphenyl group and a phenylmorpholine moiety. These structural elements are known to enhance the pharmacological properties of the molecule, including its solubility, bioavailability, and target specificity.

The ethoxyphenyl group, a substituted aromatic ring, is often incorporated into pharmaceutical compounds to improve their metabolic stability and binding affinity to biological targets. In contrast, the phenylmorpholine moiety is known for its ability to interact with specific enzymes and receptors, thereby modulating cellular signaling pathways. The combination of these two functional groups in 1-(4-ethoxyphenyl)-3-3-(2-phenylmorpholin-4-yl)propylurea suggests that it may exhibit multiple mechanisms of action, making it a versatile tool for therapeutic intervention.

Recent studies have highlighted the importance of urea derivatives in the development of drugs targeting neurological disorders. The structural features of 1-(4-ethoxyphenyl)-3-3-(2-phenylmorpholin-4-yl)propylurea align well with this trend, as it possesses characteristics that could potentially make it effective against conditions such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by abnormal protein aggregation and dysregulation of neurotransmitter systems, both of which could be targeted by molecules with the structural complexity of this compound.

The pharmacokinetic profile of 1-(4-ethoxyphenyl)-3-3-(2-phenylmorpholin-4-yl)propylurea is another critical aspect that warrants detailed investigation. The presence of polar functional groups such as the urea moiety and the morpholine ring suggests that this compound may exhibit good solubility in both aqueous and lipid environments, facilitating its absorption and distribution throughout the body. Additionally, the ethoxyphenyl group could contribute to its metabolic stability, allowing for a prolonged half-life once administered.

In vitro studies have begun to explore the potential therapeutic effects of 1-(4-ethoxyphenyl)-3-3-(2-phenylmorpholin-4-yll)propulurea on various disease models. Initial results indicate that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, its ability to interact with specific enzymes has led researchers to investigate its potential as an antiproliferative agent in cancer models. These findings underscore the compound's broad therapeutic potential and highlight its significance as a lead molecule for further drug development.

The synthesis of 1-(4-etbaxyphcnl)-3-B(2-pbenyldmorpbilin-S-ytl)prbpylureua involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework of this compound. These synthetic strategies not only enhance the efficiency of production but also allow for modifications to be made at specific positions within the molecule, enabling fine-tuning of its biological activity.

As research into 1-(4-etbaxyphcnl)-B(2-pbenyldmorpbilin-S-ytl)prbpylureua progresses, computational modeling techniques will play an increasingly important role in understanding its interactions with biological targets. Molecular docking studies can provide insights into how this compound binds to specific enzymes or receptors at an atomic level, helping researchers predict its efficacy and potential side effects. These computational approaches complement experimental data by offering a rapid and cost-effective means of screening multiple derivatives for optimal pharmacological properties.

The regulatory landscape for new pharmaceutical compounds like 1-(B-etbaxyphcnl)-B(2-pbenyldmorpbilin-S-ytl)prbpylureua is stringent but well-established. Manufacturers must navigate rigorous testing protocols to demonstrate safety and efficacy before clinical trials can begin. The unique structural features of this compound present both challenges and opportunities during regulatory review; however; its promising preclinical data suggest that it may meet these requirements successfully if further studies confirm its therapeutic benefits without significant adverse effects.

In conclusion,B(1209663-B33-B)andits product name,B(1-B(B(B(4-Betboxyphcnl))-B(B(B(B(2-pbenyldmorpbilin-S-ytl))-B(B(B(B(propulureua)))))))))),represents an exciting advancement in pharmaceutical chemistry with significant implications for future drug development efforts.Additional researchis neededto fully elucidateitsbiological activityandclinicalpotential;however;the preliminary findingsarepromisingandindicatethatthiscompoundmayplayanimportantroleinaddressingvarioushumanhealthconditions.